Cas no 121055-10-5 (PCO 400)

• Product Name: PCO 400
• CAS No: 121055-10-5
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 158717
• PubChem ID: 129348
• Update Time: 2025-04-19

PCO 400 Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-carbonitrile,3,4-dihydro-3-hydroxy-2,2-dimethyl-4-[(3-oxo-1-cyclopenten-1-yl)oxy]-, (3S,4R)-
• 3-hydroxy-2,2-dimethyl-4-(3-oxocyclopenten-1-yl)oxy-3,4-dihydrochromene-6-carbonitrile
• PCO-400
• PCO 400
• SDZ PCO 400
• (-)-(3S,4R)-3,4-Dihydro-3-hydroxy-2,2-dimethyl-4-(3-oxocyclopent-1-enyl-1-oxy)-2H-1-benzpyran-6-carbonitrile
• (-)-(3S,4R)-3,4-Dihydro-3-hydroxy-2,2-dimethyl-4-(3-oxy-1-cyclopentenyl-2-oxy)-2H-1-benzylpyran-6-carbonitrile
• [-]-(3S,4R)-3,4-DIHYDRO-3-HYDROXY-2,2-DIMETHYL-4-(3-OXO-CYCLOPENT-1-ENYL-2-OXY)-2H-1-BENZYPYRAN-6-CARBONITRILE
• 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-( (3-oxo-1-cyclopenten-1-yl)oxy)- (3S-trans)-
• PCO-400 95+%
• (3S,4R)-3-hydroxy-2,2-dimethyl-4-[(3-oxo-1-cyclopentenyl)oxy]-3,4-dihydro-2H-1-benzopyran-6-carbonitrile
• SDZ-PCO-400
• TS-09938
• HMS1791H11
• NCGC00163140-03
• sdzpco400
• CHEMBL61723
• (3S,4R)-3-hydroxy-2,2-dimethyl-4-[(3-oxocyclopent-1-en-1-yl)oxy]-3,4-dihydro-2H-1-benzopyran-6-carbonitrile
• 121055-10-5
• BRD-K52721684-001-02-2
• SCHEMBL6369151
• CBiol_001844
• J-004433
• 3-Hydroxy-2,2-dimethyl-4-[(3-oxocyclopent-1-en-1-yl)oxy]-3,4-dihydro-2H-1-benzopyran-6-carbonitrile
• Bio1_000130
• HMS1361H11
• Q27164662
• Compound NB-48-0729
• (3S,4R)-3-Hydroxy-2,2-dimethyl-4-((3-oxocyclopent-1-en-1-yl)oxy)chromane-6-carbonitrile
• KBio2_000149
• DTXSID10923650
• KBio2_005285
• HMS1989H11
• KBio3_000298
• WJBHHTPFTVKZCV-CVEARBPZSA-N
• (3S,4R)-3-hydroxy-2,2-dimethyl-4-(3-oxocyclopenten-1-yl)oxy-3,4-dihydrochromene-6-carbonitrile
• (-)-(3s,4r)-3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(3-oxo-cyclopent-1-enyloxy)-2h-1-benzopyran-6-carbonitrile
• NCGC00163140-01
• KBio3_000297
• KBioSS_000149
• KBioGR_000149
• Sdz pco-400
• Bio2_000629
• NCGC00163140-02
• Bio2_000149
• Bio1_000619
• CHEBI:92920
• Bio1_001108
• IDI1_033899
• KBio2_002717
• HMS3402H11
• 3,4-Dihydro-3-hydroxy-2,2-dimethyl-4-(3-oxo-cyclopent-1-enyloxy)-2H-1-benzopyran-6-carbonitrile
• 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-((3-oxo-1-cyclopenten-1-yl)oxy)- (3S-trans)-
• trans-3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(3-oxo-1-cyclopent-1-enyloxy)-2H-1-benzopyran-6-carbonitrile
• BSPBio_001429
• BRD-K52721684-001-03-0

• Inchi： 1S/C17H17NO4/c1-17(2)16(20)15(21-12-5-4-11(19)8-12)13-7-10(9-18)3-6-14(13)22-17/h3,6-8,15-16,20H,4-5H2,1-2H3/t15-,16+/m1/s1
• InChI Key： WJBHHTPFTVKZCV-CVEARBPZSA-N
• SMILES： O1C2C=CC(C#N)=CC=2[C@H]([C@@H](C1(C)C)O)OC1=CC(CC1)=O

Computed Properties

• Exact Mass: 299.11600
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.2
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 79.55000
• LogP: 2.39468
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans